Cas no 2137835-83-5 (Butanamide, N-[2,2-dimethyl-3-(methylsulfonyl)propyl]-3-methyl-)

• Product Name: Butanamide, N-[2,2-dimethyl-3-(methylsulfonyl)propyl]-3-methyl-
• CAS No: 2137835-83-5
• MF: C₁₁H₂₃NO₃S
• MW: 249.370222330093
• CID: 5278872
• Update Time: 2025-05-23

Butanamide, N-[2,2-dimethyl-3-(methylsulfonyl)propyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-[2,2-dimethyl-3-(methylsulfonyl)propyl]-3-methyl-

• Inchi： 1S/C11H23NO3S/c1-9(2)6-10(13)12-7-11(3,4)8-16(5,14)15/h9H,6-8H2,1-5H3,(H,12,13)
• InChI Key： WPRBCSXVRVDIOX-UHFFFAOYSA-N
• SMILES： C(NCC(C)(C)CS(C)(=O)=O)(=O)CC(C)C

Additional information on Butanamide, N-[2,2-dimethyl-3-(methylsulfonyl)propyl]-3-methyl-

Comprehensive Overview of Butanamide, N-[2,2-dimethyl-3-(methylsulfonyl)propyl]-3-methyl- (CAS No. 2137835-83-5)

The compound Butanamide, N-[2,2-dimethyl-3-(methylsulfonyl)propyl]-3-methyl-, identified by its CAS No. 2137835-83-5, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the methylsulfonyl and dimethylpropyl moieties, contribute to its potential applications in drug development and material science. This article delves into the properties, synthesis, and emerging applications of this compound, addressing common queries and industry trends.

One of the key reasons for the growing interest in Butanamide, N-[2,2-dimethyl-3-(methylsulfonyl)propyl]-3-methyl- is its role as an intermediate in the synthesis of bioactive molecules. Researchers have explored its utility in creating derivatives with enhanced pharmacokinetic profiles. The presence of the methylsulfonyl group, in particular, is often associated with improved solubility and metabolic stability, making it a valuable scaffold in medicinal chemistry. Recent studies highlight its potential in targeting specific enzymes or receptors, though further clinical validation is required.

From an industrial perspective, the demand for CAS No. 2137835-83-5 has risen due to its applicability in agrochemical formulations. Its structural versatility allows for modifications that can lead to environmentally friendly pesticides or herbicides. This aligns with the global push toward sustainable agriculture, a topic frequently searched by stakeholders in the field. The compound's dimethylpropyl chain also offers steric advantages, which can influence binding affinity and selectivity in target interactions.

Synthetic routes to Butanamide, N-[2,2-dimethyl-3-(methylsulfonyl)propyl]-3-methyl- often involve multi-step organic reactions, including sulfonylation and amidation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity. These methods resonate with the current trend of "green chemistry," a frequently searched term among chemists aiming to reduce waste and energy consumption. The compound's methyl and sulfonyl functionalities further enable diverse chemical transformations, expanding its utility in research.

In material science, CAS No. 2137835-83-5 has been investigated for its potential in polymer modification and surface coatings. The methylsulfonyl group can enhance adhesion properties, while the butanamide backbone provides thermal stability. These characteristics are critical for industries focusing on high-performance materials, another hot topic in scientific forums and search engines. Researchers are also exploring its use in nanotechnology, where its molecular structure could contribute to novel nanocomposites.

Safety and regulatory aspects of Butanamide, N-[2,2-dimethyl-3-(methylsulfonyl)propyl]-3-methyl- are frequently queried by professionals. While it is not classified as hazardous under standard guidelines, proper handling protocols are recommended due to its chemical reactivity. This aligns with the broader industry emphasis on workplace safety and compliance, a recurring theme in professional searches. Documentation for CAS No. 2137835-83-5 is available in chemical databases, providing transparency for users.

Future research directions for this compound may include its integration into "smart" drug delivery systems or biodegradable materials, both trending topics in scientific literature. The combination of its methyl and sulfonyl groups offers a balance of hydrophobicity and polarity, which could be exploited for targeted applications. Collaborative efforts between academia and industry are likely to drive innovation, as seen with similar structurally complex molecules.

In summary, Butanamide, N-[2,2-dimethyl-3-(methylsulfonyl)propyl]-3-methyl- (CAS No. 2137835-83-5) represents a versatile compound with multifaceted applications. Its relevance to pharmaceuticals, agrochemicals, and materials science ensures its continued prominence in research. By addressing common search queries and aligning with industry trends, this overview underscores the compound's potential while maintaining a rigorous, professional tone.